N-cyclohexyl-2-[[2-(4-fluorophenyl)-4-(4-fluorophenyl)sulfonyl-1,3-oxazol-5-yl]sulfanyl]acetamide

• IUPAC Name: N-cyclohexyl-2-[[2-(4-fluorophenyl)-4-(4-fluorophenyl)sulfonyl-1,3-oxazol-5-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H22F2N2O4S2/c24-16-8-6-15(7-9-16)21-27-22(33(29,30)19-12-10-17(25)11-13-19)23(31-21)32-14-20(28)26-18-4-2-1-3-5-18/h6-13,18H,1-5,14H2,(H,26,28)
• InChI Key: ONTDTBDZYFHVNU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CSC2=C(N=C(O2)C3=CC=C(C=C3)F)S(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C23H22F2N2O4S2
• Molecular Weight: 492.6 g/mol

Description

N-cyclohexyl-2-[[2-(4-fluorophenyl)-4-(4-fluorophenyl)sulfonyl-1,3-oxazol-5-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C23H22F2N2O4S2 and its molecular weight is 492.56. The purity is usually 95%.
BenchChem offers high-quality N-cyclohexyl-2-[[2-(4-fluorophenyl)-4-(4-fluorophenyl)sulfonyl-1,3-oxazol-5-yl]sulfanyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-cyclohexyl-2-[[2-(4-fluorophenyl)-4-(4-fluorophenyl)sulfonyl-1,3-oxazol-5-yl]sulfanyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Immunomodulatory Applications

A study explored the immunorestorative characteristics of a closely related compound, highlighting its effectiveness in enhancing the cytolytic T-lymphocyte response in experimental models. This suggests potential applications in immunotherapy and as an immunopotentiator for treating diseases where the immune response is compromised (Wang et al., 1988).

Anticancer Research

Synthetic efforts have led to a series of compounds including derivatives of the subject compound, which have been evaluated for their anticancer activities. For example, certain derivatives demonstrated significant activity against various cancer cell lines, suggesting a potential route for the development of new anticancer agents (Zyabrev et al., 2022).

Synthetic Chemistry and Drug Development

The compound has also been part of studies in synthetic chemistry, particularly in the development of selective cyclooxygenase-2 inhibitors. This research underscores the importance of structural modifications, such as the introduction of a fluorine atom, in enhancing drug selectivity and potency (Hashimoto et al., 2002).

Antimicrobial Applications

Research into novel thiazole, pyridone, and other derivatives bearing sulfonamide moieties, closely related to the target compound, has demonstrated promising antimicrobial properties. These findings indicate potential applications in the development of new antimicrobial agents (Darwish et al., 2014).

Molecular and Crystal Structure Analysis

The crystal structure of a similar compound was determined, providing insights into its molecular conformation and interactions. Such studies are crucial for understanding the pharmacokinetic and pharmacodynamic properties of potential drugs (Cai et al., 2009).